Cas no 913642-92-9 (Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate)

Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate structure
913642-92-9 structure
Product Name:Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate
CAS No:913642-92-9
MF:C14H26BrNO2
MW:320.265743732452
CID:2117347
Update Time:2023-08-03

Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-bromo-1-cyclohexylpropylcarbamate
    • AB24713
    • Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate
    • Inchi: 1S/C14H26BrNO2/c1-14(2,3)18-13(17)16-12(9-10-15)11-7-5-4-6-8-11/h11-12H,4-10H2,1-3H3,(H,16,17)
    • InChI Key: SJYBJDIOAVOWPD-UHFFFAOYSA-N
    • SMILES: BrCCC(C1CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 319.115
  • Monoisotopic Mass: 319.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
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